Cas no 89820-42-8 (Benzenemethanol, 3-(octyloxy)-)
89820-42-8 structure
Product Name:Benzenemethanol, 3-(octyloxy)-
CAS No:89820-42-8
MF:C15H24O2
MW:236.349864959717
CID:588073
PubChem ID:43129620
Update Time:2025-04-19
Benzenemethanol, 3-(octyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3-(octyloxy)-
- (3-octoxyphenyl)methanol
- [3-(OCTYLOXY)PHENYL]METHANOL
- (3-Octyloxyphenyl)methanol
- DTXSID40655452
- SCHEMBL15779393
- A1-05289
- 89820-42-8
-
- Inchi: 1S/C15H24O2/c1-2-3-4-5-6-7-11-17-15-10-8-9-14(12-15)13-16/h8-10,12,16H,2-7,11,13H2,1H3
- InChI Key: KIPQIHYWCSWFAX-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(CO)C=1)CCCCCCCC
Computed Properties
- Exact Mass: 236.178
- Monoisotopic Mass: 236.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 4.4
Benzenemethanol, 3-(octyloxy)- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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